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Compound of Interest

Compound Name: 1-Methylpiperidin-4-ol

Cat. No.: B091101 Get Quote

Application Note: Synthesis of 1-Methylpiperidin-4-
ol
Introduction

1-Methylpiperidin-4-ol is a valuable heterocyclic compound widely employed as a key building

block and intermediate in the synthesis of a diverse range of pharmaceutical agents.[1][2] Its

structure is a core component in the development of analgesics, kinase inhibitors, and other

therapeutic molecules.[2] The synthesis of 1-methylpiperidin-4-ol is most commonly and

efficiently achieved through the reduction of the corresponding ketone, 1-methyl-4-piperidone.

This application note details a standard laboratory protocol for this transformation using sodium

borohydride (NaBH₄), a mild and selective reducing agent.[3][4]

The reduction of 1-methyl-4-piperidone with sodium borohydride is a robust and high-yielding

reaction, converting the ketone functional group into a secondary alcohol.[4][5] This method is

favored for its operational simplicity, safety, and the high purity of the resulting product.

Chemical Reaction Scheme
The overall chemical transformation is the reduction of a ketone to a secondary alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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